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Compound of Interest

Compound Name: PF-04628935

Cat. No.: B15572597 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial safety and logistical guidance for the handling and disposal of

PF-04628935. Given the absence of a specific Safety Data Sheet (SDS) for this compound, a

highly cautious approach is mandatory. It is recommended to handle PF-04628935 as a potent

compound with potential health hazards, adhering to the principles of prudent practice for

handling hazardous chemicals.

I. Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment (PPE) are paramount to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE for handling PF-04628935.
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PPE Component Specification Purpose

Gloves

Chemical-resistant nitrile or

neoprene gloves (double-

gloving recommended)

To prevent skin contact with

the compound.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[1][2]

To protect eyes from splashes

or aerosols.

Lab Coat
Standard laboratory coat,

preferably a disposable one.

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used, especially when

handling powders or creating

aerosols.[3][4]

To minimize inhalation

exposure to the compound.

Ventilation

All handling of PF-04628935

should be conducted in a

certified chemical fume hood

or other appropriate ventilated

enclosure.

To control airborne

contaminants and reduce

inhalation risk.

II. Experimental Protocols: Donning and Doffing PPE
Properly putting on (donning) and taking off (doffing) PPE is critical to prevent cross-

contamination.

Donning Sequence:

Hand Hygiene: Wash hands thoroughly with soap and water.

Gown/Lab Coat: Put on a clean lab coat.

Mask/Respirator: Secure the respirator over the nose and mouth.

Goggles/Face Shield: Put on eye protection.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pesticidestewardship.org/personal-protective-equipment/components-of-personal-protective-equipment/
https://inside.ewu.edu/ehs/occupational-health-safety/ppe/
https://chemm.hhs.gov/ppe.htm
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gloves: Don the first pair of gloves, ensuring they cover the cuffs of the lab coat. Don a

second pair of gloves over the first.

Doffing Sequence:

Outer Gloves: Remove the outer pair of gloves, peeling them off without touching the

outside.

Gown/Lab Coat: Remove the lab coat by rolling it outwards and away from the body.

Hand Hygiene: Perform hand hygiene.

Goggles/Face Shield: Remove eye protection from the back.

Mask/Respirator: Remove the respirator from the back without touching the front.

Inner Gloves: Remove the inner pair of gloves.

Hand Hygiene: Wash hands thoroughly with soap and water.

III. Disposal Plan
The disposal of PF-04628935 and any contaminated materials must be handled with extreme

care to prevent environmental contamination. As a per- and polyfluoroalkyl substance (PFAS),

it falls under a class of chemicals with increasing regulatory scrutiny.

Waste Segregation and Collection:

All solid waste contaminated with PF-04628935 (e.g., gloves, disposable lab coats, weighing

paper, pipette tips) should be collected in a dedicated, clearly labeled, and sealed hazardous

waste container.

Liquid waste containing PF-04628935 should be collected in a separate, labeled, and sealed

hazardous waste container.

Disposal Method:
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All waste contaminated with PF-04628935 must be disposed of as hazardous chemical

waste.

Follow your institution's and local regulations for the disposal of PFAS-containing materials.

The U.S. Environmental Protection Agency (EPA) has issued interim guidance on the

destruction and disposal of PFAS.[5]

Do not dispose of PF-04628935 down the drain or in regular trash.

IV. Emergency Procedures
In case of exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes.

Eye Contact: Flush eyes with a gentle stream of water for at least 15 minutes, holding the

eyelids open.

Inhalation: Move to fresh air immediately.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

In all cases of exposure, seek prompt medical attention and provide the medical personnel with

as much information as possible about the compound.

Mandatory Visualization

Donning PPE

Doffing PPE

Perform Hand Hygiene Don Lab Coat Don Respirator Don Eye Protection Don Gloves (Double)

Remove Outer Gloves Remove Lab Coat Perform Hand Hygiene Remove Eye Protection Remove Respirator Remove Inner Gloves Perform Hand Hygiene
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Click to download full resolution via product page

Caption: Workflow for Donning and Doffing Personal Protective Equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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